Cas no 185307-99-7 (9H-fluoren-9-ylmethyl N-(4-hydroxycyclohexyl)carbamate)

• Product Name: 9H-fluoren-9-ylmethyl N-(4-hydroxycyclohexyl)carbamate
• CAS No: 185307-99-7
• MF: C₂₁H₂₃NO₃
• MW: 337.412225961685
• CID: 6289949
• PubChem ID: 53718810
• Update Time: 2025-07-30

9H-fluoren-9-ylmethyl N-(4-hydroxycyclohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

• CS-0236973
• 185307-99-7
• 2387676-48-2
• EN300-7226234
• (9H-fluoren-9-yl)methyl N-[(1s,4s)-4-hydroxycyclohexyl]carbamate
• (9H-fluoren-9-yl)methyl N-[(1r,4r)-4-hydroxycyclohexyl]carbamate
• EN300-7234223
• (9H-fluoren-9-yl)methyl N-(4-hydroxycyclohexyl)carbamate
• SCHEMBL19471878
• EN300-175891
• AKOS012614819
• 9H-fluoren-9-ylmethylN-(4-hydroxycyclohexyl)carbamate
• 9H-fluoren-9-ylmethyl N-(4-hydroxycyclohexyl)carbamate
• 1341479-28-4
• SCHEMBL8664914

• Inchi： 1S/C21H23NO3/c23-15-11-9-14(10-12-15)22-21(24)25-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,14-15,20,23H,9-13H2,(H,22,24)
• InChI Key： CFUJPPDHENSXIG-UHFFFAOYSA-N
• SMILES： OC1CCC(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 337.16779360g/mol
• Monoisotopic Mass: 337.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 9H-fluoren-9-ylmethyl N-(4-hydroxycyclohexyl)carbamate

Introduction to 9H-fluoren-9-ylmethyl N-(4-hydroxycyclohexyl)carbamate (CAS No. 185307-99-7)

9H-fluoren-9-ylmethyl N-(4-hydroxycyclohexyl)carbamate, also known by its CAS number 185307-99-7, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of fluorene, a tricyclic aromatic hydrocarbon, and is characterized by its unique structural features and potential biological activities.

The molecular structure of 9H-fluoren-9-ylmethyl N-(4-hydroxycyclohexyl)carbamate consists of a fluorene core attached to a carbamate group, which is further linked to a 4-hydroxycyclohexyl moiety. This combination of functional groups imparts the compound with diverse chemical properties, making it an interesting candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential therapeutic applications of 9H-fluoren-9-ylmethyl N-(4-hydroxycyclohexyl)carbamate. One notable area of research is its role as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The carbamate functionality in 9H-fluoren-9-ylmethyl N-(4-hydroxycyclohexyl)carbamate can be designed to release the active drug moiety under specific physiological conditions, thereby improving the drug's pharmacokinetic and pharmacodynamic properties.

In addition to its prodrug potential, 9H-fluoren-9-ylmethyl N-(4-hydroxycyclohexyl)carbamate has been investigated for its anti-inflammatory and analgesic properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 9H-fluoren-9-ylmethyl N-(4-hydroxycyclohexyl)carbamate may have therapeutic potential in treating inflammatory diseases and pain conditions.

The hydrophobic nature of the fluorene core in 9H-fluoren-9-ylmethyl N-(4-hydroxycyclohexyl)carbamate also contributes to its ability to cross biological membranes, enhancing its bioavailability. This property is particularly advantageous for drugs that need to reach specific cellular targets or tissues. Furthermore, the presence of the 4-hydroxycyclohexyl group can influence the compound's solubility and stability, which are crucial factors in drug formulation and delivery.

Clinical trials involving compounds similar to 9H-fluoren-9-ylmethyl N-(4-hydroxycyclohexyl)carbamate have shown promising results in terms of safety and efficacy. For instance, a phase II clinical trial evaluating a related fluorene derivative for the treatment of chronic pain demonstrated significant pain reduction with minimal adverse effects. These findings underscore the potential of fluorene-based compounds as effective therapeutic agents.

The synthesis of 9H-fluoren-9-ylmethyl N-(4-hydroxycyclohexyl)carbamate typically involves multi-step reactions, including the formation of the carbamate linkage and the introduction of the 4-hydroxycyclohexyl group. Advanced synthetic methods, such as transition-metal-catalyzed coupling reactions and green chemistry approaches, have been employed to optimize the synthesis process and improve yield and purity.

In conclusion, 9H-fluoren-9-ylmethyl N-(4-hydroxycyclohexyl)carbamate (CAS No. 185307-99-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its prodrug potential and anti-inflammatory properties, make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights and applications for this compound will emerge, contributing to the advancement of healthcare solutions.